Crisamicin A
Overview
Description
Crisamicin A is a natural product found in Micromonospora purpureochromogenes with data available.
Scientific Research Applications
Synthesis and Chemical Structure
- Total Synthesis: The first total synthesis of Crisamicin A was achieved using a palladium/thiourea catalyzed alkoxycarbonylative annulation. This significant achievement in organic synthesis provided insights into the unique cis-pyran-fused lactone structure of Crisamicin A (Li et al., 2008).
- Asymmetric Synthesis: Efforts towards an asymmetric synthesis of Crisamicin A have been detailed, involving key steps like Hauser-Kraus annulation and Suzuki homocoupling. This research is pivotal for understanding the dimeric pyranonaphthoquinone structure of Crisamicin A (Brimble et al., 2014).
Biological Properties and Applications
- Antimicrobial and Anticancer Properties: Crisamicin A, identified as an isochromanquinone antibiotic, has shown antimicrobial activity primarily against Gram-positive bacteria. Its derivatives also exhibited similar properties and demonstrated inhibitory effects on the growth of some human cancer cell lines (Yeo et al., 2002).
- Synthetic Studies and Variants: Investigations into the synthesis of related compounds, such as deoxyactinorhodin and deoxy-γ-actinorhodin/crisamicin A isomer, further expand our understanding of Crisamicin A’s chemical framework and potential biological applications (Mulay & Fernandes, 2015).
properties
CAS RN |
95828-47-0 |
|---|---|
Product Name |
Crisamicin A |
Molecular Formula |
C32H22O12 |
Molecular Weight |
598.5 g/mol |
IUPAC Name |
(11S,15S,17S)-7-hydroxy-5-[(11S,15S,17S)-7-hydroxy-17-methyl-2,9,13-trioxo-12,16-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),4,6-tetraen-5-yl]-17-methyl-12,16-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),4,6-tetraene-2,9,13-trione |
InChI |
InChI=1S/C32H22O12/c1-9-21-25(31-17(41-9)7-19(35)43-31)29(39)23-13(27(21)37)3-11(5-15(23)33)12-4-14-24(16(34)6-12)30(40)26-22(28(14)38)10(2)42-18-8-20(36)44-32(18)26/h3-6,9-10,17-18,31-34H,7-8H2,1-2H3/t9-,10-,17-,18-,31+,32+/m0/s1 |
InChI Key |
IPAXVRZEFNMCLP-GJPLRXPFSA-N |
Isomeric SMILES |
C[C@H]1C2=C([C@H]3[C@@H](O1)CC(=O)O3)C(=O)C4=C(C2=O)C=C(C=C4O)C5=CC6=C(C(=C5)O)C(=O)C7=C(C6=O)[C@@H](O[C@@H]8[C@H]7OC(=O)C8)C |
SMILES |
CC1C2=C(C3C(O1)CC(=O)O3)C(=O)C4=C(C2=O)C=C(C=C4O)C5=CC6=C(C(=C5)O)C(=O)C7=C(C6=O)C(OC8C7OC(=O)C8)C |
Canonical SMILES |
CC1C2=C(C3C(O1)CC(=O)O3)C(=O)C4=C(C2=O)C=C(C=C4O)C5=CC6=C(C(=C5)O)C(=O)C7=C(C6=O)C(OC8C7OC(=O)C8)C |
synonyms |
crisamicin A CRS-A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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